Cas no 491588-41-1 (Oxetan-3-amine hydrochloride)

• Product Name: Oxetan-3-amine hydrochloride
• CAS No: 491588-41-1
• MF: C₃H₈ClNO
• MW: 109.554719924927
• MDL: MFCD09056831
• CID: 841769
• PubChem ID: 23062080
• Update Time: 2025-06-15

Oxetan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-amine hydrochloride
• 3-AMINOOXETANE HYDROCHLORIDE
• 3-OxetanaMine hydrochloride
• C3H8ClNO
• OXETAN-3-YLAMINE HYDROCHLORIDE
• 3-Oxetanamine, hydrochloride
• Oxetan-3-ylamine; hydrochloride
• AK122281
• 3-Oxetanamine,hydrochloride
• AMOT00003
• ZGNYUQSBJCCWGF-UHFFFAOYSA-N
• BCP10369
• 6668AB
• MB07029
• AM85383
• 3-Oxetanamine hydrochloride, AldrichCPR
• OR302131
• BC254014
• Oxetan-3-amine--hydrogen ch
• MFCD09056831
• SY025448
• DB-361502
• SCHEMBL874952
• DS-6596
• CS-W018946
• Oxetan-3-amine--hydrogen chloride (1/1)
• AKOS015894495
• Oxetan-3-amine HCl
• CS1335
• Oxetan-3-aminehydrochloride
• DTXSID90630133
• 491588-41-1
• oxetan-3-amine;hydrochloride

• MDL： MFCD09056831
• Inchi： 1S/C3H7NO.ClH/c4-3-1-5-2-3;/h3H,1-2,4H2;1H
• InChI Key： ZGNYUQSBJCCWGF-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C1)N

Computed Properties

• Exact Mass: 109.02900
• Monoisotopic Mass: 109.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 33.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Boiling Point: 149.3°C at 760 mmHg
• Flash Point: 44.1°C
• PSA: 35.25000
• LogP: 0.84620

Oxetan-3-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on Oxetan-3-amine hydrochloride

Comprehensive Overview of Oxetan-3-amine hydrochloride (CAS No. 491588-41-1): Properties, Applications, and Industry Insights

Oxetan-3-amine hydrochloride (CAS No. 491588-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The oxetane ring, a four-membered heterocycle containing oxygen, imparts distinct steric and electronic properties, making this compound a valuable building block in drug discovery. Researchers frequently search for terms like "oxetane derivatives in medicinal chemistry" or "amine hydrochloride applications", reflecting the growing demand for innovative synthetic intermediates.

In recent years, the compound's role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design has become a hotspot, aligning with trends in targeted protein degradation therapies. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a topic frequently queried in AI-driven drug development platforms. The oxetane-amine scaffold also shows promise in bioconjugation chemistry, particularly for antibody-drug conjugates (ADCs), addressing common search queries about "linker technologies in ADC development".

Synthetic accessibility remains a key focus area, with many researchers investigating "efficient oxetane ring formation methods" or "amine protection-deprotection strategies". The compound's chiral center at the 3-position opens avenues for enantioselective synthesis, relevant to asymmetric catalysis discussions in organic chemistry forums. Analytical characterization data (including NMR and HPLC purity profiles) are frequently requested parameters, underscoring the need for rigorous quality control in GMP-compliant synthesis.

From a regulatory perspective, the compound's REACH compliance status and patent landscape generate substantial search traffic, particularly among intellectual property specialists. Its appearance in recent clinical candidate patents (often searched as "oxetane-containing FDA-approved drugs") demonstrates translational potential. The green chemistry community shows interest in solvent-free crystallization methods for hydrochloride salts, reflecting broader industry sustainability initiatives.

Thermodynamic studies of Oxetan-3-amine hydrochloride reveal interesting polymorphism behavior, a subject of numerous pharmaceutical crystallization webinars. Computational chemists frequently model its conformational flexibility when designing molecular glues or protein-protein interaction modulators. The compound's logP and pKa values (common search terms in ADME prediction software queries) make it particularly useful for blood-brain barrier penetration studies in CNS drug development.

Emerging applications in peptide mimetics and macrocyclic compounds have expanded its utility beyond small molecule drugs. Laboratory supply queries often include "bulk quantities of oxetan-3-amine HCl" or "custom synthesis scale-up", indicating industrial-scale demand. The compound's stability under microwave-assisted synthesis conditions makes it suitable for high-throughput experimentation platforms—a trending topic in automated chemistry discussions.

Spectroscopic databases show increasing submissions of FT-IR and Raman spectra for this material, coinciding with the rise of spectral fingerprinting techniques in quality control. Its compatibility with flow chemistry systems addresses another frequent search theme regarding "continuous manufacturing of heterocycles". The hydrochloride salt's hygroscopicity profile remains an active research area, with many seeking "moisture-resistant packaging solutions" for amine derivatives.

In material science applications, the compound's potential as a monomer for functional polymers attracts attention from smart materials researchers. Its thermal decomposition characteristics (often analyzed via TGA-DSC) are crucial for process safety evaluation in kilo lab operations. The crystal engineering community studies its hydrogen bonding patterns, relevant to co-crystal design strategies that dominate modern formulation science literature.